Cas no 59968-83-1 (Quinoline, 5,6,7,8-tetrahydro-4-(1-methylethyl)- (9CI))

• Product Name: Quinoline, 5,6,7,8-tetrahydro-4-(1-methylethyl)- (9CI)
• CAS No: 59968-83-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 950981
• PubChem ID: 12271211
• Update Time: 2025-04-19

Quinoline, 5,6,7,8-tetrahydro-4-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,6,7,8-tetrahydro-4-(1-methylethyl)- (9CI)
• 4-propan-2-yl-5,6,7,8-tetrahydroquinoline
• DTXSID50483425
• 59968-83-1
• 4-Isopropyl-5,6,7,8-tetrahydroquinoline
• SCHEMBL13524885
• 4-(Propan-2-yl)-5,6,7,8-tetrahydroquinoline

• Inchi： 1S/C12H17N/c1-9(2)10-7-8-13-12-6-4-3-5-11(10)12/h7-9H,3-6H2,1-2H3
• InChI Key： QBUVQLWKGWQAPX-UHFFFAOYSA-N
• SMILES： N1C=CC(C(C)C)=C2C=1CCCC2

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines